Cas no 867330-04-9 (2-(Diethylamino)methylbenzonitrile)

• Product name: 2-(Diethylamino)methylbenzonitrile
• CAS No: 867330-04-9
• MF: C₁₂H₁₆N₂
• MW: 188.269
• CID: 3108528
• PubChem ID: 7130776

2-(Diethylamino)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((Diethylamino)methyl)benzonitrile
• RXOWGZSDKIPFGO-UHFFFAOYSA-N
• CS-0457487
• EN300-14426
• 867330-04-9
• 2-[(diethylamino)methyl]benzonitrile
• AKOS000198533
• 102-394-0
• 2-(diethylaminomethyl)benzonitrile
• cyano-N,N-diethylbenzenemethanamine
• DTXSID501290178
• BS-32934
• DTXCID701720791
• Z99601268
• SJB33004
• 2-(Diethylamino)methylbenzonitrile

• Inchi： InChI=1S/C12H16N2/c1-3-14(4-2)10-12-8-6-5-7-11(12)9-13/h5-8H,3-4,10H2,1-2H3
• InChI Key： RXOWGZSDKIPFGO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 188.131348519Da
• Monoisotopic Mass: 188.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(Diethylamino)methylbenzonitrile

2-(Diethylamino)methylbenzonitrile: A Comprehensive Overview

2-(Diethylamino)methylbenzonitrile (CAS No. 867330-04-9) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, also known as N,N-diethyl-2-(cyanomethyl)aniline, is characterized by its unique molecular structure, which includes a benzene ring, a nitrile group, and a diethylamino substituent. These structural features contribute to its diverse chemical properties and potential applications.

The chemical formula of 2-(Diethylamino)methylbenzonitrile is C11H15N2, and it has a molecular weight of approximately 177.25 g/mol. The compound is typically synthesized through the reaction of 2-chloromethylbenzonitrile with diethylamine in the presence of a suitable base. This synthetic route is well-documented in the literature and is known for its high yield and purity.

In terms of physical properties, 2-(Diethylamino)methylbenzonitrile is a colorless to pale yellow liquid at room temperature. It has a boiling point of around 180-185°C at 760 mmHg and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. These properties make it suitable for various laboratory and industrial applications.

The biological activity of 2-(Diethylamino)methylbenzonitrile has been the subject of several recent studies. Research has shown that this compound exhibits moderate to strong binding affinity to certain receptors, making it a potential lead compound for drug discovery. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(Diethylamino)methylbenzonitrile demonstrated significant activity against specific G protein-coupled receptors (GPCRs), which are important targets for the development of new therapeutic agents.

In addition to its potential as a pharmaceutical candidate, 2-(Diethylamino)methylbenzonitrile has found applications in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Recent research has focused on optimizing the performance of these devices by incorporating 2-(Diethylamino)methylbenzonitrile into their active layers.

The environmental impact of 2-(Diethylamino)methylbenzonitrile is another area of interest. Studies have shown that this compound is relatively stable under normal environmental conditions but can degrade under specific conditions such as high temperatures or exposure to strong acids or bases. Efforts are ongoing to develop more environmentally friendly synthesis methods and to assess the long-term ecological effects of this compound.

Safety considerations are also important when handling 2-(Diethylamino)methylbenzonitrile. While it is not classified as a hazardous substance under current regulations, proper safety protocols should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers.

In conclusion, 2-(Diethylamino)methylbenzonitrile (CAS No. 867330-04-9) is a multifaceted compound with promising applications in pharmaceutical research, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, further expanding its potential impact on various industries.